![molecular formula C15H16N4OS2 B5646789 N~2~-(2-ethoxyphenyl)-4'-methyl-4,5'-bi-1,3-thiazole-2,2'-diamine](/img/structure/B5646789.png)
N~2~-(2-ethoxyphenyl)-4'-methyl-4,5'-bi-1,3-thiazole-2,2'-diamine
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to N2-(2-ethoxyphenyl)-4'-methyl-4,5'-bi-1,3-thiazole-2,2'-diamine involves intricate procedures aimed at introducing specific functional groups that contribute to their unique properties. For example, the synthesis and characterization of novel polyimides derived from unsymmetrical diamines incorporating the thiazole unit show the complexity and the meticulous approach required in creating these compounds. These processes typically involve polycondensation reactions with various aromatic dianhydrides, showcasing the versatility and reactivity of the thiazole moiety (Zhao et al., 2007).
Molecular Structure Analysis
The molecular structure of compounds like N2-(2-ethoxyphenyl)-4'-methyl-4,5'-bi-1,3-thiazole-2,2'-diamine is determined using advanced spectroscopic and crystallographic techniques. Studies such as the growth, spectroscopic behavior, single-crystal investigation, and computational studies provide insight into their structural, spectroscopic, and electronic properties. These analyses include FT-IR, UV-Vis, NMR spectroscopy, and X-ray diffraction studies, offering a comprehensive understanding of the compound's molecular architecture and its electronic behavior (Khelloul et al., 2022).
Chemical Reactions and Properties
The chemical reactivity and properties of thiazole-containing compounds are of significant interest. Their ability to undergo various chemical reactions, including polycondensation, highlights their potential in synthesizing materials with desirable properties. For instance, the synthesis of novel polyimides demonstrates the thiazole ring's contribution to creating materials with outstanding mechanical properties and thermal stability (Zhao et al., 2007).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, film-forming capability, thermal stability, and mechanical strength, are crucial for their application in various domains. The preparation of strong and flexible polyimide films from thiazole-containing diamines and their thermal properties assessment underscore the importance of understanding these materials' physical behaviors to tailor them for specific applications (Zhao et al., 2007).
properties
IUPAC Name |
5-[2-(2-ethoxyanilino)-1,3-thiazol-4-yl]-4-methyl-1,3-thiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4OS2/c1-3-20-12-7-5-4-6-10(12)18-15-19-11(8-21-15)13-9(2)17-14(16)22-13/h4-8H,3H2,1-2H3,(H2,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTZZZZMYFSPIOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC2=NC(=CS2)C3=C(N=C(S3)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[2-(2-Ethoxyanilino)-1,3-thiazol-4-yl]-4-methyl-1,3-thiazol-2-amine |
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